1-(4-ethylcyclohexyl)-3-piperidinol

• IUPAC Name: 1-(4-ethylcyclohexyl)piperidin-3-ol
• InChI: InChI=1S/C13H25NO/c1-2-11-5-7-12(8-6-11)14-9-3-4-13(15)10-14/h11-13,15H,2-10H2,1H3
• InChI Key: WCGRKCJWLVBECL-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)N2CCCC(C2)O
• Molecular Formula: C13H25NO
• Molecular Weight: 211.34 g/mol

Description

1-(4-ethylcyclohexyl)-3-piperidinol is a chemical compound that belongs to the family of piperidinols. It is a synthetic compound that has been used in various scientific research applications. The compound has been synthesized using different methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 1-(4-ethylcyclohexyl)-3-piperidinol is not fully understood. However, it is believed that the compound acts as a dopamine and norepinephrine reuptake inhibitor. This means that it prevents the reuptake of these neurotransmitters, leading to an increase in their levels in the brain. It is also believed that the compound acts as an acetylcholine release enhancer, leading to an increase in the levels of this neurotransmitter in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(4-ethylcyclohexyl)-3-piperidinol have been studied extensively. The compound has been shown to have an effect on the levels of dopamine, norepinephrine, and acetylcholine in the brain. It has also been shown to have an effect on the levels of serotonin, which is another neurotransmitter that is involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-ethylcyclohexyl)-3-piperidinol in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in the lab. Another advantage is that the compound has been shown to have an effect on the levels of dopamine, norepinephrine, and acetylcholine in the brain, which makes it a useful tool for studying the central nervous system. One of the limitations of using the compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are many future directions for the study of 1-(4-ethylcyclohexyl)-3-piperidinol. One direction is to study the compound's effect on other neurotransmitters in the brain. Another direction is to study the compound's effect on behavior and mood. Additionally, future studies could focus on the development of new compounds that are based on 1-(4-ethylcyclohexyl)-3-piperidinol, with the goal of developing more effective treatments for neurological disorders.

Synthesis Methods

1-(4-ethylcyclohexyl)-3-piperidinol can be synthesized using different methods. One of the most common methods is the reduction of 4-ethylcyclohexanone using sodium borohydride in the presence of ethanol. The reaction yields 1-(4-ethylcyclohexyl)-3-piperidinol as the final product. Another method involves the reduction of 4-ethylcyclohexanone using lithium aluminum hydride in the presence of diethyl ether. The reaction also yields 1-(4-ethylcyclohexyl)-3-piperidinol as the final product.

Scientific Research Applications

1-(4-ethylcyclohexyl)-3-piperidinol has been used in various scientific research applications. One of the most common applications is in the study of the central nervous system. The compound has been shown to have an effect on the levels of dopamine and norepinephrine in the brain. It has also been shown to have an effect on the release of acetylcholine, which is a neurotransmitter that is involved in the regulation of cognitive function.